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Abstract
N-Hydroxy-4-(methylamino)azobenzene, also known as N-hydroxy-N-methyl-4-

aminoazobenzene (N-HO-MAB), is a crucial metabolic intermediate of the hepatocarcinogenic

azo dye, N-methyl-4-aminoazobenzene (MAB). Understanding its physical, chemical, and

biological properties is paramount for research into the mechanisms of chemical

carcinogenesis and the development of potential mitigative strategies. This technical guide

provides a comprehensive overview of N-HO-MAB, including its physicochemical

characteristics, detailed experimental protocols for its study, and a visualization of its central

role in the metabolic activation pathway leading to genotoxicity.

Physicochemical Properties
Quantitative experimental data for the physical and chemical properties of N-Hydroxy-4-
(methylamino)azobenzene (CAS: 1910-36-7) are not readily available in publicly accessible

databases. The information is often confounded with that of its analogue, 4-Hydroxy-4'-
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dimethylaminoazobenzene. The following table summarizes the available computed and limited

experimental data for N-Hydroxy-4-(methylamino)azobenzene.

Property Value Source

Molecular Formula C₁₃H₁₃N₃O N/A

Molecular Weight 227.26 g/mol N/A

CAS Number 1910-36-7 N/A

Appearance
Yellow-orange solid

(presumed)

Inferred from related

compounds

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility

Soluble in organic solvents like

ethanol, methanol, DMSO.

Poorly soluble in water.

Inferred from related

compounds

UV-Vis λmax
~380-400 nm in organic

solvents

Inferred from structural

similarity to other

aminoazobenzenes

Metabolic Activation and Genotoxicity
N-Hydroxy-4-(methylamino)azobenzene is not a primary carcinogen but a proximate

carcinogen, requiring metabolic activation to exert its genotoxic effects. The primary pathway

involves its formation from N-methyl-4-aminoazobenzene (MAB) and its subsequent conversion

to a highly reactive electrophile that can form covalent adducts with cellular macromolecules,

including DNA.

Metabolic Activation Pathway
The metabolic activation of MAB to a DNA-binding species is a multi-step process primarily

occurring in the liver.
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N-methyl-4-aminoazobenzene (MAB)

N-Hydroxy-4-(methylamino)azobenzene (N-HO-MAB)

Microsomal N-Oxidation
(NADPH, O₂)

Nitrone Intermediate

Further Oxidation

N-sulfonyloxy-N-methyl-4-aminoazobenzene
(Reactive Sulfate Ester)

PAPS-dependent
Sulfotransferase

DNA Adducts

Covalent Binding to Guanine

Protein Adducts

Covalent Binding to Proteins
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Start

Dissolve N-methyl-4-aminoazobenzene
in an appropriate solvent

Cool the solution
in an ice bath

Add a suitable oxidizing agent
(e.g., peracetic acid) dropwise

Monitor reaction progress
by TLC

Quench the reaction

Extract the product
with an organic solvent

Purify by chromatography

Characterize the product
(NMR, MS, UV-Vis)

End

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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